Cas no 1564634-10-1 ({5-[(Ethylsulfanyl)methyl]furan-2-yl}methanamine)

• Product Name: {5-[(Ethylsulfanyl)methyl]furan-2-yl}methanamine
• CAS No: 1564634-10-1
• MF: C₈H₁₃NOS
• MW: 171.259920835495
• CID: 5252426
• Update Time: 2025-10-18

{5-[(Ethylsulfanyl)methyl]furan-2-yl}methanamine Chemical and Physical Properties

Names and Identifiers

• {5-[(ethylsulfanyl)methyl]furan-2-yl}methanamine
• 2-Furanmethanamine, 5-[(ethylthio)methyl]-
• {5-[(Ethylsulfanyl)methyl]furan-2-yl}methanamine

• Inchi： 1S/C8H13NOS/c1-2-11-6-8-4-3-7(5-9)10-8/h3-4H,2,5-6,9H2,1H3
• InChI Key： SFXQRPGNZRTDPI-UHFFFAOYSA-N
• SMILES： S(CC)CC1=CC=C(CN)O1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 110
• XLogP3: 0.7
• Topological Polar Surface Area: 64.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on {5-[(Ethylsulfanyl)methyl]furan-2-yl}methanamine

Recent Advances in the Study of {5-[(Ethylsulfanyl)methyl]furan-2-yl}methanamine (CAS: 1564634-10-1)

The compound {5-[(Ethylsulfanyl)methyl]furan-2-yl}methanamine (CAS: 1564634-10-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the synthetic versatility of {5-[(Ethylsulfanyl)methyl]furan-2-yl}methanamine, which serves as a key intermediate in the development of novel bioactive molecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of furan-based derivatives with potent antimicrobial activity. The compound's ethylsulfanyl and aminomethyl functional groups provide reactive sites for further chemical modifications, enabling the creation of diverse molecular libraries for high-throughput screening.

In terms of biological activity, preliminary in vitro studies have shown that {5-[(Ethylsulfanyl)methyl]furan-2-yl}methanamine exhibits moderate inhibitory effects against certain bacterial strains, including Staphylococcus aureus and Escherichia coli. These findings suggest its potential as a scaffold for developing new antibiotics, particularly in the face of rising antibiotic resistance. Additionally, molecular docking simulations have revealed that the compound interacts favorably with bacterial enzyme targets, such as DNA gyrase, further supporting its therapeutic potential.

Beyond antimicrobial applications, recent research has explored the compound's role in central nervous system (CNS) drug development. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of {5-[(Ethylsulfanyl)methyl]furan-2-yl}methanamine exhibit affinity for serotonin and dopamine receptors, indicating possible applications in treating neurological disorders such as depression and Parkinson's disease. However, further in vivo studies are required to validate these findings and assess the compound's pharmacokinetic properties.

The safety and toxicity profile of {5-[(Ethylsulfanyl)methyl]furan-2-yl}methanamine have also been investigated. A recent toxicological assessment published in Chemical Research in Toxicology indicated that the compound exhibits low acute toxicity in rodent models, with no significant adverse effects observed at therapeutic doses. This favorable safety profile enhances its attractiveness as a candidate for further drug development.

In conclusion, {5-[(Ethylsulfanyl)methyl]furan-2-yl}methanamine (CAS: 1564634-10-1) represents a promising scaffold in medicinal chemistry, with demonstrated antimicrobial and CNS-related activities. Future research should focus on optimizing its derivatives for enhanced efficacy and selectivity, as well as advancing preclinical studies to evaluate its therapeutic potential in disease models. The compound's synthetic accessibility and low toxicity further underscore its value as a tool for drug discovery.